Cas no 156966-02-8 (Vermixocin A)
Vermixocin A structure
Product Name:Vermixocin A
CAS No:156966-02-8
MF:C21H24O6
MW:372.411666870117
CID:6643878
PubChem ID:9842429
Update Time:2024-03-02
Vermixocin A Chemical and Physical Properties
Names and Identifiers
-
- BRD-A46837972-001-01-0
- ACon0_000965
- NCGC00169730-03
- SMR000440585
- ACon1_001043
- Vermixocin A
- CHEMBL1482850
- L008625
- MEGxm0_000100
- HMS2271J09
- MLS000876835
- 156966-02-8
- 6-Hydroxy-2-(1-hydroxy-3-methylbutyl)-1-methoxy-8-methyl-10H-benzo[b][1,5]benzodioxocin-12-one
-
- Inchi： 1S/C21H24O6/c1-11(2)7-15(22)14-5-6-17-18(20(14)25-4)21(24)26-10-13-8-12(3)9-16(23)19(13)27-17/h5-6,8-9,11,15,22-23H,7,10H2,1-4H3
- InChI Key： UOWGLBYIKHMCIS-UHFFFAOYSA-N
- SMILES： OC(C1=CC=C2C(C(=O)OCC3C=C(C)C=C(C=3O2)O)=C1OC)CC(C)C
Computed Properties
- Exact Mass: 372.15728848g/mol
- Monoisotopic Mass: 372.15728848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 85.2Ų
Vermixocin A Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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